Cas no 2171736-69-7 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid)
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid
- EN300-1473553
- 2171736-69-7
- 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid
-
- Inchi: 1S/C27H28N2O6/c1-3-4-13-23(25(32)29-16-27(2,17-29)35-15-24(30)31)28-26(33)34-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,13-17H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: GESNWFDNKJGDHL-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1(C)CN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 476.19473662g/mol
- Monoisotopic Mass: 476.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473553-1.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473553-50mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-100mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-250mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-500mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-1000mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-2500mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-5000mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1473553-10000mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-3-methylazetidin-3-yl}oxy)acetic acid |
2171736-69-7 | 10000mg |
$14487.0 | 2023-09-29 |
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid
Comprehensive Analysis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171736-69-7)
In the rapidly evolving field of peptide synthesis and drug discovery, the compound 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171736-69-7) has garnered significant attention due to its unique structural features and potential applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and research purposes. The compound's azetidine ring and alkyne functionality make it a versatile building block for designing novel bioconjugates and small-molecule drugs.
One of the most searched topics in pharmaceutical chemistry is the role of Fmoc-protected compounds in modern drug development. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this molecule serves as a temporary protecting group for amines, which is crucial for stepwise peptide assembly. Researchers frequently inquire about the stability and deprotection conditions of Fmoc groups, and this compound provides an excellent example of how these groups can be integrated into complex structures. Its hex-4-ynoyl moiety further enhances its utility in click chemistry applications, a trending topic in bioconjugation and material science.
The 3-methylazetidin-3-yl segment of this molecule is particularly noteworthy. Azetidines are four-membered nitrogen-containing heterocycles that have gained prominence in medicinal chemistry due to their ability to improve metabolic stability and bioavailability of drug candidates. Recent studies highlight the growing demand for saturated heterocycles like azetidines as alternatives to traditional piperidine or pyrrolidine rings. This compound's acetic acid tail also allows for further functionalization, making it a valuable intermediate for structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the compound's CAS No. 2171736-69-7 is often associated with queries about custom synthesis and scale-up challenges. Its intricate structure requires specialized organic synthesis techniques, including amide coupling and protecting group strategies. Many researchers seek information on purification methods for such compounds, with HPLC and column chromatography being the most recommended approaches. The compound's solubility in common organic solvents like DMF and DCM is another frequently discussed topic in online forums.
In the context of bioorthogonal chemistry, the alkyne group in this molecule enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used for protein labeling and drug-target identification. This aligns with the current research focus on precision medicine and targeted drug delivery. The compound's potential applications in PROTAC (proteolysis-targeting chimera) development have also sparked interest, as these molecules represent a breakthrough in degrading disease-causing proteins.
Quality control is a critical aspect when working with such specialized compounds. Analytical techniques like NMR spectroscopy, mass spectrometry, and FT-IR are essential for verifying the identity and purity of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid. Storage recommendations typically suggest keeping the compound at -20°C under inert atmosphere to maintain stability, a detail often searched by laboratory technicians.
The growing interest in peptide therapeutics has increased the demand for high-quality amino acid derivatives. This compound serves as a prime example of how structural complexity can be harnessed to create molecules with precise biological functions. Its applications extend to chemical biology research, particularly in studying protein-protein interactions and developing enzyme inhibitors.
As the pharmaceutical industry continues to explore novel drug modalities, compounds like 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid will play increasingly important roles. Its combination of Fmoc protection, azetidine scaffold, and click chemistry handle makes it a versatile tool for researchers working at the intersection of chemistry, biology, and medicine.
2171736-69-7 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-3-methylazetidin-3-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)